2,6-difluoro-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 2,6-difluoro-N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]benzamide
• InChI: InChI=1S/C20H17F2N3O3/c1-28-14-7-5-13(6-8-14)17-9-10-18(26)25(24-17)12-11-23-20(27)19-15(21)3-2-4-16(19)22/h2-10H,11-12H2,1H3,(H,23,27)
• InChI Key: TTXNUIPFUXMYTA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C20H17F2N3O3
• Molecular Weight: 385.4 g/mol
• CAS No.: 923173-71-1

Description

2,6-difluoro-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C20H17F2N3O3 and its molecular weight is 385.371. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Cancer Imaging

The compound 2,6-difluoro-N-(3-[11C]methoxy-1H-pyrazolo[3,4-b]pyridine-5-yl)-3-(propylsulfonamidio)benzamide, related to the chemical , was synthesized for potential use in PET imaging for B-Raf(V600E) in cancers. This indicates its application in cancer diagnostics and imaging (Wang et al., 2013).

2. Neuroleptic Activity

Studies on benzamides, closely related to the specified compound, have shown potential neuroleptic activities. These studies indicate that such compounds might have applications in the treatment of psychosis (Iwanami et al., 1981).

3. Antimicrobial Activity

Compounds structurally similar to 2,6-difluoro-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide have been explored for their antimicrobial activities. These include benzamides that have demonstrated efficacy against various bacterial strains (Zadrazilova et al., 2015).

4. Enzyme Inhibition in Alzheimer's Disease

A compound structurally related to the specified chemical has been used in PET imaging for quantification of 5-HT(1A) receptor densities in Alzheimer's disease patients, suggesting its potential in studying brain diseases and conditions (Kepe et al., 2006).

5. Synthesis of Fluorinated Compounds

Research on the synthesis of 2-(3,3-difluoro-4-(silyloxy)but-1-en-1-yl)benzamides demonstrates the use of fluorinated molecules, such as this compound, in pharmaceutical and agrochemical industries (Cui et al., 2023).

6. Development of Radioligands

Compounds in the same family as the one have been used to develop radioligands for acetylcholinesterase, an enzyme involved in neurodegenerative diseases, indicating their potential in neurology and pharmacology (Brown-Proctor et al., 1999).

7. Antibacterial Drug Development

2,6-Difluorobenzamides, related to the specified chemical, have been investigated for their potential as antibacterial drugs, especially in targeting bacterial cell division by inhibiting the protein FtsZ (Straniero et al., 2023).